Cas no 1804431-96-6 (4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol)
4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol
-
- Inchi: 1S/C7H5BrF2N2O3/c8-3-1-4(7(9)10)11-5(2-13)6(3)12(14)15/h1,7,13H,2H2
- InChI Key: NMIXEOSEHCQOKM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)F)N=C(CO)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 1.2
- Topological Polar Surface Area: 78.9
4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055556-1g |
4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol |
1804431-96-6 | 97% | 1g |
$1,475.10 | 2022-04-02 |
4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol
Research Briefing on 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS: 1804431-96-6)
The compound 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS: 1804431-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings and developments related to this compound, providing a comprehensive overview of its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromo and difluoromethyl substituents make it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound in the design of kinase inhibitors, demonstrating its utility in modulating key signaling pathways implicated in cancer and inflammatory diseases.
One of the most notable advancements is the application of 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol in the synthesis of potent and selective inhibitors of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of pyridine-based inhibitors, which exhibited nanomolar potency against specific kinase targets. The study emphasized the compound's role in enhancing binding affinity and selectivity, attributed to its electron-withdrawing nitro group and the steric effects of the difluoromethyl moiety.
In addition to its applications in kinase inhibitor development, 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol has also been explored as a precursor for the synthesis of agrochemicals. Its structural motifs are particularly relevant in the design of herbicides and fungicides, where the nitro and difluoromethyl groups contribute to improved efficacy and environmental stability. Recent patent filings indicate growing interest in this compound for agricultural applications, underscoring its cross-disciplinary utility.
From a synthetic chemistry perspective, advancements in the scalable production of 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol have been reported. A 2022 study detailed an optimized multi-step synthesis route, achieving high yields and purity while minimizing the use of hazardous reagents. This progress is critical for ensuring the compound's availability for large-scale pharmaceutical and agrochemical applications.
Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Preliminary in vitro and in vivo studies suggest that the compound exhibits favorable drug-like properties, but further optimization may be required to enhance its therapeutic index.
In conclusion, 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS: 1804431-96-6) represents a promising scaffold in medicinal and agrochemical research. Its unique chemical properties and versatility as a synthetic intermediate position it as a valuable tool for the development of novel therapeutics and crop protection agents. Future research should prioritize the exploration of its broader biological activities and the refinement of its synthetic protocols to unlock its full potential.
1804431-96-6 (4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)